Cas no 105788-15-6 (Benzenamine,4-(cyclopentyloxy)-3-methoxy-)

Benzenamine,4-(cyclopentyloxy)-3-methoxy- structure
105788-15-6 structure
Product Name:Benzenamine,4-(cyclopentyloxy)-3-methoxy-
CAS No:105788-15-6
MF:C12H17NO2
MW:207.268883466721
CID:181206
PubChem ID:60022
Update Time:2025-04-19

Benzenamine,4-(cyclopentyloxy)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(cyclopentyloxy)-3-methoxy-
    • 4-cyclopentyloxy-3-methoxyaniline
    • AKOS011391150
    • starbld0019794
    • DTXSID80147346
    • BRN 2806134
    • 4-(cyclopentyloxy)-3-methoxyaniline
    • 105788-15-6
    • m-ANISIDINE, 4-(CYCLOPENTYLOXY)-
    • 4-(Cyclopentyloxy)-m-anisidine
    • M & B 5215
    • Inchi: 1S/C12H17NO2/c1-14-12-8-9(13)6-7-11(12)15-10-4-2-3-5-10/h6-8,10H,2-5,13H2,1H3
    • InChI Key: HLZMPJYNYOHQGL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1OC)N)C1CCCC1

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.5Ų

Benzenamine,4-(cyclopentyloxy)-3-methoxy- Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
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